Cas no 220827-71-4 (Benzenamine,N-cyclopropyl-2-fluoro-)

• Product Name: Benzenamine,N-cyclopropyl-2-fluoro-
• CAS No: 220827-71-4
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 244040
• PubChem ID: 45090511
• Update Time: 2025-04-19

Benzenamine,N-cyclopropyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N-cyclopropyl-2-fluoro-
• Benzenamine, N-cyclopropyl-2-fluoro- (9CI)
• N-cyclopropyl-2-fluoroaniline
• 220827-71-4
• DTXSID70666632
• SCHEMBL6426045

• Inchi： 1S/C9H10FN/c10-8-3-1-2-4-9(8)11-7-5-6-7/h1-4,7,11H,5-6H2
• InChI Key： BKVOKBWPEPCSAU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC1CC1

Computed Properties

• Exact Mass: 151.0798
• Monoisotopic Mass: 151.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 12.03